Cas no 23304-48-5 (1H-Indole-3-acetic acid, 5-methoxy-, methyl ester)

• Product Name: 1H-Indole-3-acetic acid, 5-methoxy-, methyl ester
• CAS No: 23304-48-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD15527683
• CID: 1413974
• PubChem ID: 594955
• Update Time: 2025-04-20

1H-Indole-3-acetic acid, 5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 5-methoxy-, methyl ester
• methyl 2-(5-methoxy-1H-indol-3-yl)acetate
• AC5686
• 5-Methoxy-1H-indole-3-acetic acid methyl ester
• SCHEMBL2686551
• Methyl 5-Methoxyindole-3-acetate
• 5-methoxy-3-indoleacetic acid methyl ester
• Q63395354
• 5-methoxyindole-3-acetic acid methyl ester
• DTXSID00344193
• MFCD15527683
• Indole-3-acetic acid, 5-methoxy-, methyl ester
• DB-334426
• 5-methoxy-3-indolylacetic acid methyl ester
• 23304-48-5
• SY058582
• AKOS024171488
• Methyl (5-methoxy-1H-indol-3-yl)acetate #
• Methyl ester of 5-methoxyindoleacetic acid
• 1h-indole-3-acetic acid,5-methoxy-,methyl ester

• MDL： MFCD15527683
• Inchi： 1S/C12H13NO3/c1-15-9-3-4-11-10(6-9)8(7-13-11)5-12(14)16-2/h3-4,6-7,13H,5H2,1-2H3
• InChI Key： UZOYTCVZJBYXIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)CC(=O)OC

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives